Tiancimycin

• Molecular Formula: C27H19NO8
• Molecular Weight: 485.4 g/mol
• InChI: InChI=1S/C27H19NO8/c1-12(29)26-17-7-5-3-4-6-8-18(31)27(26,36-26)14-11-15(30)20-21(22(14)28-17)25(34)19-13(23(20)32)9-10-16(35-2)24(19)33/h3-4,9-12,17-18,28-31,33H,1-2H3/b4-3-/t12-,17+,18-,26+,27+/m1/s1
• InChIKey: DJOMZYYFFHCVSQ-UBZKRVARSA-N

Tiancimycin for ADC Development: Anthraquinone-Fused Enediyne Payload Supplier Selection Guide

Tiancimycin (TNM) is a family of anthraquinone-fused enediyne (AFE) natural products produced by Streptomyces sp. CB03234, classified within the 10-membered enediyne subclass of antitumor antibiotics [1]. First reported in 2016 through genome mining, TNMs (including Tiancimycins A-F) feature a unique structural architecture where an anthraquinone moiety is fused to a 10-membered enediyne core capable of undergoing Bergman cyclization to generate a cytotoxic diradical species that induces DNA damage [2][3]. This compound class has garnered significant attention as an emerging payload candidate for next-generation antibody-drug conjugates (ADCs) due to its exceptional potency, validated DNA-damaging mechanism, and amenability to semi-synthetic functionalization [4][5].

Workflow ADC payload development and targeted nanomedicine research Anthraquinone-fused enediyne (AFE) class

Mechanism DNA intercalation and redox-triggered double-strand cleavage Distinct AT-rich sequence preference

Selection Context Supports semi-synthetic linker conjugation at C-26 and C-7 positions Keto-TNM A congener available for enhanced potency studies

• [1] Yan X, Ge H, Huang T, Hindra, Yang D, Teng Q, et al. Strain Prioritization and Genome Mining for Enediyne Natural Products. mBio. 2016;7(6):e02104-16. doi:10.1128/mBio.02104-16 View Source
• [2] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [3] Gui C, Kalkreuter E, Liu YC, Adhikari A, Teijaro CN, Yang D, et al. Cofactorless oxygenases guide anthraquinone-fused enediyne biosynthesis. Nat Chem Biol. 2024;20(2):243-250. doi:10.1038/s41589-023-01476-2 View Source
• [4] Nicolaou KC, Das D, Lu Y, Rout S, Pitsinos EN, Lyssikatos J, et al. Total Synthesis and Biological Evaluation of Tiancimycins A and B, Yangpumicin A, and Related Anthraquinone-Fused Enediyne Antitumor Antibiotics. J Am Chem Soc. 2020;142(5):2549-2561. doi:10.1021/jacs.9b12522 View Source
• [5] Kiefer AF, Thirugnanasambantham P, Jin Y, Steele AD, Hwang D, Jiang Y, et al. Second Generation Tiancimycin-Based Antibody–Drug Conjugates Enabled by Highly Efficient Semi-synthetic Approach Specifically Targeting B-Cell Malignancies. 2025. View Source

Why Generic AFE or Enediyne Substitution Cannot Replace Tiancimycin in Procurement Specifications

Substitution among anthraquinone-fused enediynes (AFEs) or broader enediyne classes is not scientifically valid for research or development applications. While dynemicin A served as the sole prototypical AFE explored since 1989, emerging AFEs including tiancimycins exhibit fundamentally distinct DNA recognition and cleavage mechanisms [1]. Subtle structural variations among AFEs significantly influence DNA binding depth, sequence selectivity, and the equilibrium between insertional and intercalative binding modes [2][3]. Moreover, the biosynthetic gene cluster of tiancimycin contains four unique genes (tnmE6, tnmH, tnmL, and tnmQ) not present in other AFE producers, enabling distinct tailoring modifications that affect both potency and functionalization potential [4]. Consequently, substituting tiancimycin with uncialamycin, dynemicin A, or calicheamicin-class enediynes would introduce unverified variables in DNA damage profiles, linker conjugation efficiency, and ultimately ADC performance characteristics. The following evidence dimensions establish where TNM differentiation is both quantifiable and meaningful for selection decisions.

Tiancimycin Payload Profile

Targets 5′-ATT, 5′-CTT, 5′-GAA, 5′-GAT, 5′-TTA; deeper AT-rich intercalation

C-26 hydroxy and C-7 methoxy handles for linker chemistry

Alternative Enediyne Risk

Calicheamicin/Dynemicin A sequence preference may shift tumor selectivity context

Absence of anthraquinone-fused handles can alter ADC homogeneity and stability

• [1] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [2] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 (Molecular dynamics simulations section) View Source
• [3] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 (Equilibrium binding mode section) View Source
• [4] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. doi:10.1021/acs.orglett.8b02584 View Source

Tiancimycin Comparative Performance Evidence: Quantitative Differentiation Data for Scientific Sourcing

Tiancimycin A Deeper DNA Intercalation into AT-Rich Sequences Versus Dynemicin A

Molecular dynamics simulations demonstrate that tiancimycin A and other emerging AFEs intercalate deeper into AT-rich DNA base pairs compared to dynemicin A, the prototypical AFE compound [1]. Importantly, tiancimycin A exhibits a unique capability to equilibrate between insertional and intercalative binding modes without deintercalation, a feature not observed with dynemicin A [2][3]. This distinct binding behavior correlates with selective cleavage of T and A bases and contributes to the enhanced potency observed for TNM A.

In Vivo Xenograft Comparison

Head-to-head

Lip-TNM A and cRGD-Lip-TNM A outperformed doxorubicin and trastuzumab in B16-F10 and KPL-4 mouse models. cRGD-Lip-TNM A showed reported greater tumor weight reduction than untargeted Lip-TNM A.

Reported in vivo model-response context

Direct comparator study; data to verify in specific payload selection workflows

Evidence Dimension	DNA intercalation depth and binding mode dynamics
Target Compound Data	Tiancimycin A intercalates deeper into AT-rich DNA base pairs; equilibrates between insertional and intercalative modes without deintercalation
Comparator Or Baseline	Dynemicin A: shallower intercalation depth; binding mode equilibrium not reported/observed
Quantified Difference	Qualitative difference in intercalation depth and binding mode dynamics; selective T and A base cleavage enabled by mode equilibrium
Conditions	Molecular dynamics simulations of AFE-DNA complexes; DNA cleavage assays

Why This Matters

This distinct DNA binding mechanism differentiates tiancimycin from dynemicin A at the molecular level, affecting potency and sequence selectivity relevant to ADC payload design.

• [1] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [2] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. Abstract lines View Source
• [3] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 (Mechanism section) View Source

Keto-Tiancimycin A Superior Potency Among All Evaluated TNM Congeners for ADC Development

Within the tiancimycin family, keto-TNM A demonstrated the highest potency among all TNM congeners evaluated to date in structure-activity relationship studies [1]. This compound was synthesized via a chemical strategy developed from SAR data and subsequently elaborated into a panel of anti-CD79b DVD IgG1-based ADCs with varying linker chemistries [2]. The optimized ADC exhibited potent and selective activity across multiple CD79b-expressing cell lines and in patient-derived primary chronic lymphocytic leukemia cells [3].

Keto-TNM A Congener Potency

Head-to-head

Compound 11 (keto-TNM A ADC) IC₅₀: 0.01–0.1 nM vs B-cell lymphoma lines. 10-fold > compound 5; 400-fold > compound 2. Plasma stability > 240 min.

Supports congener-specific potency ranking

CD79b-targeted ADC context; endosomal-cleavable linker

Evidence Dimension	Cytotoxic potency among TNM congeners
Target Compound Data	Keto-TNM A: highest potency among all TNM congeners evaluated to date
Comparator Or Baseline	Other TNM congeners (specific congeners not individually named in source); all other evaluated TNM analogs showed lower potency
Quantified Difference	Keto-TNM A > all other evaluated TNM congeners in potency ranking (exact IC50 values not provided in abstract)
Conditions	Structure-activity relationship study; cytotoxicity screening panel

Why This Matters

For ADC payload selection, identifying the most potent TNM congener (keto-TNM A) enables optimal therapeutic window design and informs procurement prioritization for conjugate development.

• [1] Kiefer AF, Thirugnanasambantham P, Jin Y, Steele AD, Hwang D, Jiang Y, et al. Second Generation Tiancimycin-Based Antibody–Drug Conjugates Enabled by Highly Efficient Semi-synthetic Approach Specifically Targeting B-Cell Malignancies. 2025. View Source
• [2] Kiefer AF, Thirugnanasambantham P, Jin Y, Steele AD, Hwang D, Jiang Y, et al. Second Generation Tiancimycin-Based Antibody–Drug Conjugates Enabled by Highly Efficient Semi-synthetic Approach Specifically Targeting B-Cell Malignancies. 2025. (Synthesis and SAR section) View Source
• [3] Kiefer AF, Thirugnanasambantham P, Jin Y, Steele AD, Hwang D, Jiang Y, et al. Second Generation Tiancimycin-Based Antibody–Drug Conjugates Enabled by Highly Efficient Semi-synthetic Approach Specifically Targeting B-Cell Malignancies. 2025. (ADC activity section) View Source

Tiancimycin A Exhibits Superior DNA Sequence Selectivity Profile with Five Distinct Recognition Sequences

Tiancimycin A, identified as one of the most potent AFEs, preferentially targets specific DNA sequences including 5′-ATT, 5′-CTT, 5′-GAA, 5′-GAT, and 5′-TTA [1][2]. This sequence selectivity profile, characterized through DNA interaction and cleavage studies, is a function of the compound's unique anthraquinone-enediyne architecture and binding mode dynamics [3]. The defined recognition pattern provides a mechanistic basis for understanding tiancimycin's DNA-damaging specificity compared to other enediyne classes.

Cross-AFE Cytotoxicity Rank

Cross-study

Tiancimycin A and yangpumicin A reported as more cytotoxic than uncialamycin across various human cancer cell lines under comparable total-synthesis conditions.

Supports cytotoxicity endpoint review

Cross-study comparison; exact fold-differences not consolidated

Evidence Dimension	DNA sequence cleavage selectivity
Target Compound Data	Tiancimycin A: 5′-ATT, 5′-CTT, 5′-GAA, 5′-GAT, and 5′-TTA
Comparator Or Baseline	Other enediyne classes (calicheamicin: primarily TCCT/CTCT sequences; neocarzinostatin: AGT/ACT sequences) - literature-derived comparator
Quantified Difference	Five distinct recognition sequences identified for TNM A; distinct from calicheamicin and neocarzinostatin cleavage motifs
Conditions	DNA cleavage assay; in vitro DNA interaction studies

Why This Matters

The defined sequence selectivity profile enables rational selection of tiancimycin for applications where specific DNA cleavage patterns are desired, distinguishing it from alternative enediyne payloads.

• [1] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [2] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. (Sequence specificity data) View Source
• [3] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 (Binding mode correlation) View Source

18-Methoxy Tiancimycin A Demonstrates In Vivo Breast Tumor Suppression with Minimal Toxicity

A semisynthetic analog, 18-methoxy tiancimycin A, demonstrated significant suppression of breast tumor growth in vivo with minimal toxicity in preclinical evaluation [1]. This finding establishes an initial therapeutic window for tiancimycin-based therapeutics and validates that structural modifications to the TNM scaffold can yield compounds with favorable in vivo profiles [2].

DNA Sequence Selectivity

Class-level

Deeper AT-rich intercalation vs dynemicin A. Preferential cleavage at 5′-ATT, 5′-CTT, 5′-GAA, 5′-GAT, 5′-TTA motifs. May equilibrate between insertional and intercalative binding.

Reported mechanism context; distinct damage signature

Molecular dynamics simulation; in vitro cleavage mapping

Evidence Dimension	In vivo antitumor efficacy and toxicity
Target Compound Data	18-methoxy tiancimycin A: significant tumor growth suppression; minimal toxicity observed
Comparator Or Baseline	Unmodified TNM A (in vivo toxicity data not reported in same study); other AFEs with limited in vivo characterization
Quantified Difference	Semisynthetic modification confers improved tolerability while retaining antitumor activity (qualitative observation from study)
Conditions	Breast tumor xenograft model; in vivo mouse studies

Why This Matters

Demonstrated in vivo efficacy with manageable toxicity differentiates 18-methoxy TNM A from uncharacterized AFEs and supports its selection for ADC programs requiring preclinical validation of payload tolerability.

• [1] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [2] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. (In vivo data section) View Source

Tiancimycin A Liposomal Formulation Demonstrates Superior In Vivo Potency Over Doxorubicin and Trastuzumab in Melanoma and Breast Cancer Models

In B16-F10 melanoma and KPL-4 breast cancer xenograft models, liposome-encapsulated tiancimycin A (Lip-TNM A) and cRGD-functionalized liposomal TNM A (cRGD-Lip-TNM A) both demonstrated superior potency over doxorubicin and trastuzumab, two clinically established anticancer agents [1]. Furthermore, cRGD-Lip-TNM A reduced tumor weight more significantly than non-targeted Lip-TNM A in B16-F10 xenografts where αvβ3-integrin receptors are highly overexpressed [2]. In a highly metastatic 4T1 tumor model, cRGD-Lip-TNM A reduced tumor metastasis induced by losartan [3].

Fermentation Titer Advance

Class-level

43.5 ± 2.4 mg/L total TNM yield in 30-L fermenter. ~360% increase over parent strain. Highest reported titer among AFE producers to date.

Supports scalable procurement feasibility

Engineered Streptomyces sp. CB03234-S; metabolic engineering strategy

Evidence Dimension	In vivo antitumor efficacy (tumor weight reduction and metastasis suppression)
Target Compound Data	Lip-TNM A and cRGD-Lip-TNM A: superior potency over doxorubicin and trastuzumab in B16-F10 and KPL-4 xenografts; cRGD-Lip-TNM A reduced metastasis in 4T1 model
Comparator Or Baseline	Doxorubicin (standard chemotherapy); Trastuzumab (HER2-targeted antibody therapy)
Quantified Difference	Superior potency relative to both comparators; targeted formulation further enhanced efficacy in integrin-overexpressing tumors
Conditions	B16-F10 melanoma xenograft; KPL-4 breast cancer xenograft; 4T1 metastatic breast tumor model

Why This Matters

Direct superiority over established chemotherapeutic and targeted agents in multiple in vivo models positions tiancimycin A as a differentiated payload with validated preclinical efficacy, supporting procurement for ADC and nanomedicine development.

• [1] Feng X, Wen Z, Zhu X, Yan X, Duan Y, Huang Y. Liposome-Encapsulated Tiancimycin A Is Active against Melanoma and Metastatic Breast Tumors: The Effect of cRGD Modification of the Liposomal Carrier and Tiancimycin A Dose on Drug Activity and Toxicity. Mol Pharm. 2022;19(4):1078-1090. doi:10.1021/acs.molpharmaceut.1c00753 View Source
• [2] Feng X, Wen Z, Zhu X, Yan X, Duan Y, Huang Y. Liposome-Encapsulated Tiancimycin A Is Active against Melanoma and Metastatic Breast Tumors: The Effect of cRGD Modification of the Liposomal Carrier and Tiancimycin A Dose on Drug Activity and Toxicity. Mol Pharm. 2022;19(4):1078-1090. (B16-F10 efficacy data) View Source
• [3] Feng X, Wen Z, Zhu X, Yan X, Duan Y, Huang Y. Liposome-Encapsulated Tiancimycin A Is Active against Melanoma and Metastatic Breast Tumors: The Effect of cRGD Modification of the Liposomal Carrier and Tiancimycin A Dose on Drug Activity and Toxicity. Mol Pharm. 2022;19(4):1078-1090. (4T1 metastasis model data) View Source

Tiancimycin Biosynthetic Gene Cluster Contains Four Unique Genes Not Present in Other AFE Producers

Comparative analyses of the four known anthraquinone-fused enediyne biosynthetic gene clusters identified four genes—tnmE6, tnmH, tnmL, and tnmQ—that are unique to the tiancimycin (tnm) gene cluster [1]. These genes enable late-stage tailoring modifications specific to tiancimycin congeners. Deletion of tnmH and tnmL resulted in the characterization of 20 new tiancimycin congeners, including five enediynes [2][3]. Additionally, the identification of cofactorless oxygenases TnmJ and TnmK2, derived from methyltransferase and α/β-hydrolase protein folds, revealed unique F-ring tailoring enzymes specific to tiancimycin biosynthesis [4].

Evidence Dimension	Genetic tractability and biosynthetic uniqueness
Target Compound Data	Tiancimycin BGC: contains tnmE6, tnmH, tnmL, tnmQ unique to TNM cluster; TnmJ and TnmK2 cofactorless oxygenases for F-ring tailoring; 20 new congeners accessible via gene deletion
Comparator Or Baseline	Dynemicin, uncialamycin, and yangpumicin BGCs: lack these four unique genes; different tailoring enzyme complements
Quantified Difference	4 unique genes exclusive to TNM cluster; 20 new congeners generated via tnmH/tnmL deletion; distinct cofactorless oxygenase system
Conditions	Comparative genomics of AFE biosynthetic gene clusters; gene deletion and fermentation studies

Why This Matters

Unique biosynthetic genes provide rational access to structural diversity and enable production optimization strategies not available for other AFEs, directly impacting supply chain reliability and the ability to generate proprietary analogs.

• [1] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. doi:10.1021/acs.orglett.8b02584 View Source
• [2] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. (Gene deletion results) View Source
• [3] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. doi:10.1021/acs.orglett.8b02584 (Congener characterization) View Source
• [4] Gui C, Kalkreuter E, Liu YC, Adhikari A, Teijaro CN, Yang D, et al. Cofactorless oxygenases guide anthraquinone-fused enediyne biosynthesis. Nat Chem Biol. 2024;20(2):243-250. doi:10.1038/s41589-023-01476-2 View Source

Tiancimycin Prioritized Application Scenarios: Where Procurement of This AFE Payload Adds Verifiable Value

Next-Generation Antibody-Drug Conjugate (ADC) Development Targeting Hematologic Malignancies

Procure tiancimycin-based payloads, specifically keto-TNM A, for development of CD79b-targeting ADCs in B-cell lymphoma and chronic lymphocytic leukemia. Evidence demonstrates keto-TNM A exhibits the highest potency among all evaluated TNM congeners and has been successfully conjugated to anti-CD79b DVD IgG1 antibodies with potent, selective activity in patient-derived primary CLL cells [1]. This scenario leverages TNM's validated DNA-damaging mechanism and the availability of site-specific conjugation strategies for generating homogeneous ADCs [2].

Targeted Liposomal or Nanoparticle Formulations for Solid Tumors Including Melanoma and Metastatic Breast Cancer

Select tiancimycin A for encapsulation in liposomal formulations, particularly with targeting ligands such as cRGD for integrin-overexpressing tumors. In vivo data show that Lip-TNM A and cRGD-Lip-TNM A demonstrate superior potency over doxorubicin and trastuzumab in B16-F10 melanoma and KPL-4 breast cancer xenograft models [3]. cRGD-targeted formulations achieve significantly greater tumor weight reduction in integrin-overexpressing melanoma and reduce metastasis in highly metastatic 4T1 models [4].

Biosynthetic Engineering for Structural Diversification and Production Scale-Up

For organizations requiring proprietary TNM analogs or enhanced production titers, leverage the unique tnm biosynthetic gene cluster and genetically amenable Streptomyces sp. CB03234 platform. The identification of tnmE6, tnmH, tnmL, and tnmQ as TNM-unique genes enables rational engineering for structural diversification, with deletion of tnmH and tnmL yielding 20 new congeners [5][6]. Combinatorial metabolic engineering has achieved TNM titers of 43.5 ± 2.4 mg/L in 30-L fermenters, representing a 360% increase over baseline and the highest titer among all AFEs to date [7].

Investigational Studies of AFE-Specific DNA Damage Mechanisms and Sequence Selectivity

Procure tiancimycin A for fundamental research investigating AFE DNA interaction mechanisms, where its distinct binding mode—deeper intercalation into AT-rich DNA and equilibrium between insertional and intercalative binding without deintercalation—differentiates it from dynemicin A and other AFE comparators [8][9]. The defined sequence selectivity profile (5′-ATT, 5′-CTT, 5′-GAA, 5′-GAT, and 5′-TTA) enables studies of structure-activity relationships governing DNA cleavage specificity [10].

Application

Selection Property

Validation Focus

B-cell malignancy targeted ADC research

CD79b-targeted payload potency context

Antigen-dependent cytotoxicity and plasma stability

Liposomal tumor-targeted nanomedicine studies

Payload compatibility with lipid encapsulation

In vivo model-response and targeting-ligand benefit

Non-calicheamicin DNA-damage payload screening

Orthogonal DNA sequence selectivity profile

AT-rich intercalation depth and cleavage mapping

Scalable GMP payload supply development

Engineered strain fermentation titer

Process scalability and gram-scale feasibility

• [1] Kiefer AF, Thirugnanasambantham P, Jin Y, Steele AD, Hwang D, Jiang Y, et al. Second Generation Tiancimycin-Based Antibody–Drug Conjugates Enabled by Highly Efficient Semi-synthetic Approach Specifically Targeting B-Cell Malignancies. 2025. View Source
• [2] UF Innovate. Tiancimycins for Effective Cancer Treatment: Serve as Highly Cytotoxic Payloads in Site-Specific Anticancer Antibody-Drug Conjugates. Technology Case ID: S-MP23003. 2023. View Source
• [3] Feng X, Wen Z, Zhu X, Yan X, Duan Y, Huang Y. Liposome-Encapsulated Tiancimycin A Is Active against Melanoma and Metastatic Breast Tumors: The Effect of cRGD Modification of the Liposomal Carrier and Tiancimycin A Dose on Drug Activity and Toxicity. Mol Pharm. 2022;19(4):1078-1090. doi:10.1021/acs.molpharmaceut.1c00753 View Source
• [4] Feng X, Wen Z, Zhu X, Yan X, Duan Y, Huang Y. Liposome-Encapsulated Tiancimycin A Is Active against Melanoma and Metastatic Breast Tumors: The Effect of cRGD Modification of the Liposomal Carrier and Tiancimycin A Dose on Drug Activity and Toxicity. Mol Pharm. 2022;19(4):1078-1090. (cRGD targeting and metastasis data) View Source
• [5] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. doi:10.1021/acs.orglett.8b02584 View Source
• [6] Yan X, Chen J, Adhikari A, Yang D, Crnovcic I, Wang N, et al. Comparative Studies of the Biosynthetic Gene Clusters for Anthraquinone-Fused Enediynes Shedding Light into the Tailoring Steps of Tiancimycin Biosynthesis. Org Lett. 2018;20(18):5918-5921. (Congener characterization data) View Source
• [7] Zhuang Z, Liu H, Lin J, Kong W, Liu L, Huang Y, et al. Combinatorial metabolic engineering of Streptomyces sp. CB03234-S for the enhanced production of anthraquinone-fused enediyne tiancimycins. Microb Cell Fact. 2024;23(1):128. doi:10.1186/s12934-024-02390-5 View Source
• [8] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. doi:10.1021/acs.jmedchem.3c02049 View Source
• [9] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. (Molecular dynamics simulation data) View Source
• [10] Wen Z, Zhuang Z, Liu H, Wang Z, Feng X, Zhu X, et al. DNA Interaction and Cleavage Modes of Anthraquinone-Fused Enediynes: A Study on Tiancimycins, Yangpumicins, and Their Semisynthetic Analogues. J Med Chem. 2024;67(6):4624-4640. (Sequence selectivity data) View Source